4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

• Molecular Formula: C18H23ClN2O3
• Molecular Weight: 350.8 g/mol
• SMILES: C1CC1N(C2CCN(CC2)C(=O)OCC3=CC=CC=C3)C(=O)CCl
• InChI: InChI=1S/C18H23ClN2O3/c19-12-17(22)21(15-6-7-15)16-8-10-20(11-9-16)18(23)24-13-14-4-2-1-3-5-14/h1-5,15-16H,6-13H2
• InChIKey: TVOVFYYIZOOJRH-UHFFFAOYSA-N

4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS 1353964-56-3) is a fully substituted piperidine building block bearing a chloroacetyl-cyclopropylamino side chain at the 4-position and a benzyl carbamate protecting group on the ring nitrogen. The molecular formula is C₁₈H₂₃ClN₂O₃ (MW 350.8 g·mol⁻¹), with computed XLogP3 of 2.8, topological polar surface area (TPSA) of 49.9 Ų, zero hydrogen bond donors, and three hydrogen bond acceptors.

4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester – Compound Identity, Physicochemical Profile, and Sourcing Landscape

4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS 1353964-56-3) is a fully substituted piperidine building block bearing a chloroacetyl-cyclopropylamino side chain at the 4-position and a benzyl carbamate protecting group on the ring nitrogen [1]. The molecular formula is C₁₈H₂₃ClN₂O₃ (MW 350.8 g·mol⁻¹), with computed XLogP3 of 2.8, topological polar surface area (TPSA) of 49.9 Ų, zero hydrogen bond donors, and three hydrogen bond acceptors [1]. The compound is commercially supplied at ≥95% purity by multiple vendors and is primarily positioned as a synthetic intermediate for medicinal chemistry programmes requiring a protected piperidine scaffold with a chloroacetyl electrophilic handle .

Protected piperidine scaffold with cyclopropylamino side chain

Chloroacetyl electrophile for late-stage diversification

Benzyl carbamate protection orthogonal to acid-labile groups

• [1] PubChem Compound Summary CID 66564768, 4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66564768 View Source

Why 4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester Cannot Be Replaced by Common In-Class Alternatives

Piperidine-1-carboxylic acid benzyl esters bearing a cyclopropylamino substituent constitute a family of advanced intermediates used in kinase inhibitor, GPCR modulator, and protease inhibitor programmes. Within this family, apparently minor structural permutations—replacement of the 2-chloroacetyl group by a 2-aminoacetyl group, relocation of the substituent from the 4- to the 3-position of the piperidine ring, or exchange of the benzyl ester for a tert-butyl ester—produce compounds with materially different physicochemical, reactivity, and protecting-group orthogonality profiles. Procuring a close analog under the assumption of functional equivalence therefore carries a quantifiable risk of synthetic route failure, altered pharmacokinetic behaviour of downstream candidates, or incompatible deprotection chemistry. The quantitative evidence assembled below defines exactly where the title compound diverges from its nearest commercially available comparators.

Chloroacetyl vs aminoacetyl

Electrophilic reactivity replaced by nucleophilic amine alters synthetic route feasibility and may require redesign

4- vs 3-position regioisomer

Substituent trajectory and conformational ensemble differ; binding mode may not transfer between regioisomers

Benzyl ester vs tert-butyl ester

Orthogonal deprotection chemistry (hydrogenolysis vs acidolysis) prevents direct interchange in multi-step routes

• [1] PubChem Compound Summary CID 66564768, 4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66564768 View Source

4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester – Comparator-Based Differentiation Evidence

Lipophilicity Advantage Over the 2-Aminoacetyl Analog: XLogP3 2.8 vs. 1.3

The title compound exhibits an XLogP3 of 2.8, which is 1.5 log units higher than that of its direct 2-aminoacetyl analog (CAS 1353946-31-2; XLogP3 = 1.3) [1][2]. This difference, arising from the substitution of the terminal –NH₂ group by –Cl, translates to a predicted ~32-fold increase in octanol-water partition coefficient and positions the title compound within the optimal lipophilicity range (XLogP 1–3) commonly associated with favourable oral absorption and central nervous system permeability, whereas the amino analog falls near the lower boundary where passive membrane diffusion may become rate-limiting [1][2].

Lipophilicity (XLogP3)

Reported

Δ +1.5 log units vs aminoacetyl analog

Supports CNS-permeability candidate design

Computed XLogP3; not experimental logP

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 2.8 (PubChem CID 66564768)
Comparator Or Baseline	4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester: XLogP3 = 1.3 (PubChem CID 66564843)
Quantified Difference	Δ XLogP3 = +1.5 (target more lipophilic by ~32-fold in partition coefficient)
Conditions	Computed property, XLogP3 algorithm v3.0, PubChem release 2025.09.15

Why This Matters

If the intended downstream application involves passive membrane permeation (e.g., cell-based target engagement or CNS exposure), the 1.5-log-unit lipophilicity deficit of the amino analog may be sufficient to compromise cellular activity, making the chloroacetyl compound the more rational procurement choice for permeability-sensitive programmes.

• [1] PubChem Compound Summary CID 66564768, 4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66564768 View Source
• [2] PubChem Compound Summary CID 66564843, 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66564843 View Source

Hydrogen Bond Donor Count of Zero Confers Superior CNS Drug-Likeness Over the 2-Aminoacetyl Analog

The title compound has zero hydrogen bond donors (HBD = 0), compared with one HBD for the 2-aminoacetyl analog (CAS 1353946-31-2; HBD = 1) [1][2]. The title compound also contains three hydrogen bond acceptors (HBA = 3) versus four for the amino analog (HBA = 4) [1][2]. The combination HBD = 0 and HBA ≤ 3 satisfies the most stringent CNS multiparameter optimisation (MPO) criteria (desired HBD ≤ 1, HBA ≤ 3), whereas the amino analog's HBA count of 4 exceeds the recommended ceiling for CNS drug candidates [1][2].

HBD & HBA counts

Reported

HBD 0, HBA 3 (vs 1, 4 in amino analog)

Aligns with CNS MPO criteria

Computed properties; confirm experimentally

Evidence Dimension	Hydrogen bond donor and acceptor counts
Target Compound Data	HBD = 0, HBA = 3, TPSA = 49.9 Ų
Comparator Or Baseline	4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester: HBD = 1, HBA = 4, TPSA = 67.2 Ų
Quantified Difference	Δ HBD = –1; Δ HBA = –1; Δ TPSA = –17.3 Ų
Conditions	Computed properties, Cactvs 3.4.8.24 (PubChem release 2025.09.15)

Why This Matters

For medicinal chemistry projects targeting CNS indications, the absence of hydrogen bond donors and lower acceptor count in the title compound directly align with empirically validated BBB-penetration guidelines, providing a procurement rationale over the amino analog when CNS exposure is a project requirement.

• [1] PubChem Compound Summary CID 66564768, 4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66564768 View Source
• [2] PubChem Compound Summary CID 66564843, 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66564843 View Source

Electrophilic Chloroacetyl Handle Enables Divergent Derivatisation Chemistry Unavailable to the 2-Aminoacetyl Analog

The terminal chloroacetyl group in the title compound functions as a soft electrophile capable of undergoing nucleophilic substitution with amines, thiols, and alkoxides under mild conditions (room temperature to 60 °C, polar aprotic solvent), enabling late-stage diversification of the piperidine intermediate [1]. In contrast, the 2-aminoacetyl analog (CAS 1353946-31-2) bears a terminal primary amine (pKa ~9–10) that acts as a nucleophile, fundamentally inverting the reactive polarity of the side chain and requiring alternative protection-group strategies during synthesis [1]. This functional-group dichotomy means that synthetic routes designed around an electrophilic chloroacetyl handle cannot be executed with the aminoacetyl congener without a complete redesign of the reaction sequence.

Terminal group reactivity

Class-level

Chloroacetyl (electrophile) vs amino (nucleophile)

Enables electrophile-based diversification

Classical reactivity; validate in target system

Evidence Dimension	Terminal functional group reactivity
Target Compound Data	Chloroacetyl group (–COCH₂Cl): electrophilic; reacts with N-, S-, O-nucleophiles (class-level chemistry)
Comparator Or Baseline	2-Aminoacetyl analog (–COCH₂NH₂): nucleophilic; requires electrophilic coupling partners (class-level chemistry)
Quantified Difference	Qualitative: electrophile vs. nucleophile; not interchangeable in synthetic planning
Conditions	Solution-phase organic synthesis; classical reactivity principles

Why This Matters

Procurement decisions predicated on synthetic route feasibility depend critically on the terminal functional group's reactivity: the chloroacetyl compound enables direct access to thioether, secondary amine, and ether-linked libraries, whereas use of the amino analog would require additional activation or protection steps, increasing step count and reducing overall yield.

• [1] PubChem Compound Summary CID 66564768, 4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66564768 View Source

4-Position Substitution Offers Distinct Steric and Conformational Profile Relative to 3-Position Regioisomer

The title compound bears the chloroacetyl-cyclopropylamino substituent at the 4-position of the piperidine ring. Its closest regioisomer, 3-[(2-chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS 1353956-20-3), locates the same substituent at the 3-position [1]. Both share the identical molecular formula (C₁₈H₂₃ClN₂O₃, MW 350.84) and identical computed lipophilicity, but the 4-substituted piperidine projects the substituent equatorially in the lowest-energy chair conformation, whereas the 3-substituted regioisomer places the substituent in a sterically more hindered pseudo-axial/equatorial equilibrium that can restrict conformational freedom and alter the trajectory of the side chain relative to the piperidine N-carboxylate vector [1].

Substituent position

Reported

4-position (equatorial) vs 3-position (mixed)

Distinct binding vector for SAR studies

Conformational modeling; validate by assay

Evidence Dimension	Substituent position on piperidine ring
Target Compound Data	4-position substitution; equatorial projection; linear N(piperidine)–C4–N(cyclopropyl) vector
Comparator Or Baseline	3-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS 1353956-20-3): 3-position; non-equivalent conformational ensemble
Quantified Difference	Qualitative conformational difference arising from ring substitution pattern; identical molecular formula and computed bulk properties
Conditions	Molecular mechanics conformational analysis (class-level principle)

Why This Matters

In structure-activity relationship (SAR) exploration, the spatial orientation of the substituent relative to the piperidine scaffold can determine target binding: the 4-substituted regioisomer provides a geometrically distinct vector that may be essential for engaging a specific binding pocket, and cannot be assumed to be interchangeable with the 3-substituted variant.

• [1] PubChem Compound Summary CID 66564768, 4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66564768 View Source

Benzyl Ester Protecting Group Provides Orthogonal Deprotection to the tert-Butyl Ester Analog

The title compound employs a benzyl ester (Cbz-type) protecting group on the piperidine nitrogen, which is cleavable by catalytic hydrogenolysis (H₂, Pd/C, room temperature, 1–24 h) or transfer hydrogenation [1]. Its direct analog, 4-[(2-chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS 1353945-29-5, MW 316.83), uses a tert-butyl carbamate (Boc) group that requires acidic conditions (TFA or HCl, 0–25 °C) for removal . These two protecting groups are fully orthogonal: the benzyl ester survives acidic conditions that cleave Boc, and the Boc group is stable to hydrogenolysis conditions that remove the benzyl ester. This orthogonality is a critical consideration when the piperidine intermediate must be elaborated in the presence of acid-sensitive or hydrogenation-sensitive functionality elsewhere in the molecule.

N-Protecting group

Class-level

Benzyl carbamate (hydrogenolysis) vs Boc (acidolysis)

Orthogonal deprotection for complex routes

Confirm compatibility with substrate

Evidence Dimension	N-Protecting group lability and orthogonality
Target Compound Data	Benzyl carbamate; cleaved by hydrogenolysis (H₂, Pd/C); stable to acid
Comparator Or Baseline	tert-Butyl carbamate analog (CAS 1353945-29-5); cleaved by acid (TFA); stable to hydrogenolysis
Quantified Difference	Orthogonal deprotection: hydrogenolysis vs. acidolysis; no cross-reactivity under standard conditions
Conditions	Standard peptide/organic synthesis deprotection protocols (class-level)

Why This Matters

In multi-step synthetic sequences where orthogonal protecting groups are mandatory—for instance, when a downstream step requires selective piperidine N-deprotection without affecting an acid-labile acetal or silyl ether—the benzyl ester variant is irreplaceable by the tert-butyl ester analog, and vice versa. The procurement decision must therefore be aligned with the overall synthetic strategy.

• [1] PubChem Compound Summary CID 66564768, 4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66564768 View Source

Commercial Purity Benchmarking: 95%–98% Batch Consistency Across Suppliers

The title compound is offered at a minimum purity of 95% (HPLC) by AKSci (catalog 3943DS) and at 98% purity by Leyan (catalog 1810592), with full batch-level quality assurance documentation including certificates of analysis (CoA) and safety data sheets (SDS) available upon request . This dual-supplier landscape provides procurement resilience and price competition. By comparison, the 3-position regioisomer (CAS 1353956-20-3) is listed at 98% purity by Leyan but has fewer active stocking suppliers, and several analogs (e.g., the tert-butyl ester variant, CAS 1353945-29-5) are flagged as 'Discontinued' by at least one major distributor, signalling supply-chain risk .

Purity & supply status

Data to verify

≥95% purity; multi-vendor availability

May reduce single-source supply risk

Verify batch CoA; supplier status may change

Evidence Dimension	Commercial purity and supply continuity
Target Compound Data	95% (AKSci), 98% (Leyan); active multi-supplier stocking
Comparator Or Baseline	tert-Butyl ester analog (CAS 1353945-29-5): 95% (AKSci) but discontinued at CymitQuimica; 3-position analog: limited supplier base
Quantified Difference	≥2 active suppliers vs. ≥1 supplier with discontinuation risk for comparators
Conditions	Vendor catalog status as of May 2026

Why This Matters

For long-term medicinal chemistry programmes that may require multi-gram resupply over 12–36 months, the availability from multiple active sources reduces the risk of project delays caused by single-supplier stockouts or discontinuations—a non-trivial procurement consideration.

4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester – Differentiated Application Scenarios

Medicinal Chemistry: CNS-Penetrant Covalent Inhibitor Library Synthesis

The combination of XLogP3 2.8, zero HBD, and HBA = 3 places the title compound within the CNS MPO 'sweet spot' for brain-penetrant candidates [1]. Its chloroacetyl electrophile permits installation of a diverse set of nucleophilic warhead-elaborating fragments (amines, thiols, phenols) to generate libraries of covalent reversible or irreversible inhibitors targeting CNS-resident kinases or deubiquitinases. The 2-aminoacetyl analog, with XLogP3 1.3 and HBA = 4, is predicted to have inferior passive BBB permeation and is therefore a suboptimal starting material for CNS-directed programmes [1].

Multi-Step Total Synthesis Requiring Orthogonal N-Deprotection

When a synthetic route demands late-stage unmasking of the piperidine nitrogen in the presence of acid-labile functionalities (e.g., tert-butyldimethylsilyl ethers, acetals, or Boc-protected amines), the benzyl carbamate of the title compound—cleavable by neutral hydrogenolysis—is the necessary choice [1]. The tert-butyl carbamate analog (CAS 1353945-29-5) would require acidic deprotection conditions incompatible with such acid-sensitive groups, potentially causing unwanted side reactions and yield loss [2].

SAR Exploration of 4- vs. 3-Position Piperidine Substitution Geometry

For targets where the trajectory of the substituent relative to the piperidine ring influences binding (e.g., GPCRs, ion channels), the 4-substituted regioisomer provides a distinct vector that is not mimicked by the 3-substituted analog (CAS 1353956-20-3) [1][2]. Systematically procuring and testing both regioisomers—rather than assuming one can substitute for the other—is essential for rigorous SAR, and the title compound is the definitive 4-substituted entry in this chemical series [1].

Application

Selection Property

Validation Focus

CNS-penetrant covalent inhibitor library synthesis

CNS MPO-aligned lipophilicity & HBD/HBA profile

Passive permeability and CNS exposure models

Multi-step synthesis with acid-sensitive intermediates

Benzyl carbamate orthogonality

Hydrogenolytic deprotection compatibility

4- vs 3-position SAR exploration

4-position regioisomer geometry

Target-binding vector studies

• [1] PubChem Compound Summary CID 66564768, 4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66564768 View Source
• [2] PubChem Compound Summary CID 66564843, 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66564843 View Source